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For Researchers, Scientists, and Drug Development Professionals

Introduction
Effective dispersion of nanoparticles is a critical step in the development of nano-based

therapeutics and diagnostic agents. Agglomeration of nanoparticles can significantly alter their

physicochemical properties, leading to loss of efficacy, altered bioavailability, and potential

toxicity. Dispersing agents are therefore essential to ensure the stability and homogeneity of

nanoparticle formulations.

Oleth-2, a non-ionic surfactant, is the polyethylene glycol ether of oleyl alcohol, conforming to

the formula CH₃(CH₂)₇CH=CH(CH₂)₇CH₂(OCH₂CH₂)nOH, where 'n' has an average value of 2.

Its amphiphilic nature, possessing both a hydrophobic oleyl tail and a short hydrophilic

polyethylene glycol head, allows it to function as an effective emulsifier, solubilizer, and

dispersing agent.[1][2] With a low Hydrophilic-Lipophilic Balance (HLB) of approximately 4.9,

Oleth-2 is particularly suited for stabilizing water-in-oil (w/o) emulsions and dispersing

hydrophobic nanoparticles in aqueous or non-aqueous media.[3][4][5]

These application notes provide a comprehensive overview of the potential use of Oleth-2 as a

dispersing agent for various nanoparticle systems, along with detailed protocols for its

application in research and pharmaceutical development.
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A thorough understanding of the physicochemical properties of Oleth-2 is crucial for its

effective application in nanoparticle dispersion.

Property Value / Description Reference(s)

Chemical Name

Poly(oxy-1,2-ethanediyl),

.alpha.-9-(Z)-

octadecenyl-.omega.-hydroxy

(2 mol EO average molar ratio)

INCI Name Oleth-2 [6]

CAS Number 9004-98-2

Molecular Formula C₂₂H₄₄O₃ [7]

Molecular Weight ~356.6 g/mol [7]

Appearance Pale, straw-colored liquid [8]

HLB Value 4.9 [3][4][5]

Classification Non-ionic surfactant, Lipophilic [1][3]

Solubility
Water solubility increases with

the content of ethylene oxide.
[6]

Functions
Emulsifying agent, Surfactant,

Dispersing agent, Solubilizer
[1][9]

Mechanism of Action as a Nanoparticle Dispersing
Agent
Oleth-2 is proposed to stabilize nanoparticle dispersions primarily through a steric hindrance

mechanism. The hydrophobic oleyl chain of the Oleth-2 molecule adsorbs onto the surface of

the nanoparticle, while the short, hydrophilic di-ethylene glycol chain extends into the

continuous phase. This creates a physical barrier that prevents nanoparticles from approaching

each other and agglomerating due to van der Waals forces. In non-aqueous, non-polar media,

the hydrophilic heads may associate with each other, creating a stabilizing layer around the

nanoparticles.
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Nanoparticle Dispersion with Oleth-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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